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Cimigenol-3-one Cimigenol-3-one
Brand Name: Vulcanchem
CAS No.: 31222-32-9
VCID: VC0161693
InChI: InChI=1S/C30H46O5/c1-16-14-17-22(25(4,5)33)35-30(34-17)21(16)26(6)12-13-29-15-28(29)11-10-20(31)24(2,3)18(28)8-9-19(29)27(26,7)23(30)32/h16-19,21-23,32-33H,8-15H2,1-7H3/t16-,17-,18+,19+,21-,22+,23-,26-,27-,28-,29+,30+/m1/s1
SMILES: CC1CC2C(OC3(C1C4(CCC56CC57CCC(=O)C(C7CCC6C4(C3O)C)(C)C)C)O2)C(C)(C)O
Molecular Formula: C30H46O5
Molecular Weight: 486.693

Cimigenol-3-one

CAS No.: 31222-32-9

Reference Standards

VCID: VC0161693

Molecular Formula: C30H46O5

Molecular Weight: 486.693

Cimigenol-3-one - 31222-32-9

CAS No. 31222-32-9
Product Name Cimigenol-3-one
Molecular Formula C30H46O5
Molecular Weight 486.693
IUPAC Name (1S,2R,3S,4R,7R,12R,14S,17R,18R,19R,21R,22S)-2-hydroxy-22-(2-hydroxypropan-2-yl)-3,8,8,17,19-pentamethyl-23,24-dioxaheptacyclo[19.2.1.01,18.03,17.04,14.07,12.012,14]tetracosan-9-one
Standard InChI InChI=1S/C30H46O5/c1-16-14-17-22(25(4,5)33)35-30(34-17)21(16)26(6)12-13-29-15-28(29)11-10-20(31)24(2,3)18(28)8-9-19(29)27(26,7)23(30)32/h16-19,21-23,32-33H,8-15H2,1-7H3/t16-,17-,18+,19+,21-,22+,23-,26-,27-,28-,29+,30+/m1/s1
Standard InChIKey JFTOWADKDXNJHZ-OTEZEVKPSA-N
SMILES CC1CC2C(OC3(C1C4(CCC56CC57CCC(=O)C(C7CCC6C4(C3O)C)(C)C)C)O2)C(C)(C)O
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PubChem Compound 90471440
Last Modified Nov 11 2021
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